Cas no 16766-97-5 (Benzene, 1,1'-(1-bromo-1,2-ethanediyl)bis-)

• Product Name: Benzene, 1,1'-(1-bromo-1,2-ethanediyl)bis-
• CAS No: 16766-97-5
• MF: C₁₄H₁₃Br
• MW: 261.157023191452
• CID: 1348531
• PubChem ID: 12499711
• Update Time: 2025-04-20

Benzene, 1,1'-(1-bromo-1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-(1-bromo-1,2-ethanediyl)bis-
• (1-bromo-2-phenylethyl)benzene
• 2-bromo-1,2-diphenylethane
• EN300-60746
• CS-0252544
• 16766-97-5
• SCHEMBL1641620
• C14H13Br
• (2-bromo-2-phenylethyl)benzene
• (1-Bromoethane-1,2-diyl)dibenzene
• 1,1'-(1-Bromoethane-1,2-diyl)dibenzene
• DTXSID70500507
• TWPKIBFRKXFXRJ-UHFFFAOYSA-N
• 1-bromo-1,2-diphenylethane
• BenzylBenzylbromid

• Inchi： 1S/C14H13Br/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10,14H,11H2
• InChI Key： TWPKIBFRKXFXRJ-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.02006g/mol
• Monoisotopic Mass: 260.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų